Cas no 1797738-03-4 (Tetrahydro-2H-pyran-4-yl tetrahydro-7-phenyl-1,4-thiazepine-4(5H)-carboxylate)

• Product Name: Tetrahydro-2H-pyran-4-yl tetrahydro-7-phenyl-1,4-thiazepine-4(5H)-carboxylate
• CAS No: 1797738-03-4
• MF: C₁₇H₂₃NO₃S
• MW: 321.434423685074
• CID: 5372378
• Update Time: 2025-06-09

Tetrahydro-2H-pyran-4-yl tetrahydro-7-phenyl-1,4-thiazepine-4(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-2H-pyran-4-yl tetrahydro-7-phenyl-1,4-thiazepine-4(5H)-carboxylate

• Inchi： 1S/C17H23NO3S/c19-17(21-15-7-11-20-12-8-15)18-9-6-16(22-13-10-18)14-4-2-1-3-5-14/h1-5,15-16H,6-13H2
• InChI Key： QZAFSDQPLCFQOP-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)CCN(C(OC2CCOCC2)=O)CC1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.9±45.0 °C(Predicted)
• pka: -1.85±0.40(Predicted)

Additional information on Tetrahydro-2H-pyran-4-yl tetrahydro-7-phenyl-1,4-thiazepine-4(5H)-carboxylate

Recent Advances in the Study of Tetrahydro-2H-pyran-4-yl tetrahydro-7-phenyl-1,4-thiazepine-4(5H)-carboxylate (CAS: 1797738-03-4)

In recent years, the compound Tetrahydro-2H-pyran-4-yl tetrahydro-7-phenyl-1,4-thiazepine-4(5H)-carboxylate (CAS: 1797738-03-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique heterocyclic structure, has shown promising potential in various therapeutic applications. The following report synthesizes the latest findings related to this compound, highlighting its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of Tetrahydro-2H-pyran-4-yl tetrahydro-7-phenyl-1,4-thiazepine-4(5H)-carboxylate involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and green chemistry principles to enhance the efficiency of the synthesis. These advancements not only reduce production costs but also minimize environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Pharmacological studies have revealed that this compound exhibits notable activity as a modulator of specific biological targets. Recent in vitro and in vivo experiments suggest its potential in treating neurological disorders, particularly those involving glutamate receptor dysfunction. The compound's ability to cross the blood-brain barrier with high bioavailability has made it a candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Structural-activity relationship (SAR) studies have been conducted to elucidate the molecular basis of its biological activity. These investigations have identified key functional groups within the molecule that contribute to its binding affinity and selectivity. Such insights are invaluable for the design of next-generation derivatives with improved therapeutic profiles.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Preliminary data indicate that it may act as an inhibitor of certain protein kinases involved in cancer cell proliferation. While these findings are still in the early stages, they open new avenues for the development of targeted cancer therapies.

The safety profile of Tetrahydro-2H-pyran-4-yl tetrahydro-7-phenyl-1,4-thiazepine-4(5H)-carboxylate has been assessed through comprehensive toxicological studies. Results demonstrate a favorable therapeutic window, with minimal off-target effects at clinically relevant concentrations. These characteristics enhance its appeal as a drug candidate and support its progression to more advanced preclinical studies.

Looking ahead, researchers are focusing on optimizing the formulation of this compound to improve its pharmacokinetic properties. Efforts include the development of novel delivery systems that could enhance its stability and controlled release. Such innovations are critical for translating laboratory findings into viable therapeutic options.

In conclusion, Tetrahydro-2H-pyran-4-yl tetrahydro-7-phenyl-1,4-thiazepine-4(5H)-carboxylate represents a promising molecule in the chemical biology and pharmaceutical landscape. Its diverse biological activities, coupled with a favorable safety profile, position it as a valuable candidate for further drug development. Continued research into its mechanisms of action and therapeutic applications is expected to yield significant contributions to the field.